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Compound of Interest

Compound Name: U 101958

Cat. No.: B1215504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
U-101958 is a potent and selective ligand for the human dopamine D4 receptor. Initially

investigated as a potential antipsychotic agent, subsequent research has clarified its role as a

full agonist at the D4.4 receptor subtype.[1] It also exhibits high affinity for the sigma-1 receptor.

These characteristics make U-101958 a valuable tool for studying the physiological and

pathological roles of the dopamine D4 and sigma-1 receptors in various cellular contexts.

These application notes provide detailed protocols for utilizing U-101958 in common cell

culture assays to investigate its effects on cell signaling, viability, and cytotoxicity.

Mechanism of Action: Dopamine D4 Receptor
Agonism
The dopamine D4 receptor is a member of the D2-like family of G protein-coupled receptors

(GPCRs). Upon activation by an agonist such as U-101958, the D4 receptor couples to

inhibitory G proteins (Gαi/o). This coupling leads to the inhibition of adenylyl cyclase, which in

turn decreases the intracellular concentration of the second messenger cyclic AMP (cAMP).

This signaling cascade can influence a variety of downstream cellular processes, including ion

channel activity and gene expression.

Dopamine D4 Receptor Signaling Pathway

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1215504?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC1565470/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane
Cytoplasm

U-101958
(Agonist)

Dopamine D4
Receptor

Binds to
Gαi/o

Activates Adenylyl
Cyclase

Inhibits
ATP

  Converts
cAMP Downstream

Cellular Effects

Modulates

1. Seed Cells
(e.g., HEK293/D4)

2. Incubate Overnight

3. Pre-treat with U-101958
(and antagonists if needed)

4. Stimulate with Forskolin

5. Lyse Cells and Detect cAMP

6. Data Analysis
(pEC50 Calculation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1215504#cell-culture-assays-using-u-101958]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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